Niobium disulphide

• IUPAC Name: bis(sulfanylidene)niobium
• InChI: InChI=1S/Nb.2S
• InChI Key: VRSMQRZDMZDXAU-UHFFFAOYSA-N
• Canonical SMILES: S=[Nb]=S
• Molecular Formula: NbS2
• DSSTOX Substance ID: DTXSID50473068
• Molecular Weight: 157.04 g/mol
• CAS No.: 12136-97-9

Description

Niobium disulphide is a chemical compound with the formula NbS₂. It is a black, layered solid that can be exfoliated into ultrathin grayish sheets, similar to other transition metal dichalcogenides. This compound is known for its unique properties, including superconductivity and catalytic activity, making it a subject of interest in various scientific fields .

Preparation Methods

Synthetic Routes and Reaction Conditions: Niobium disulphide can be synthesized through several methods, including chemical vapor transport, solid-state reactions, and sulfurization of niobium oxide films. One common method involves the reaction of niobium pentachloride with hydrogen sulfide at elevated temperatures. Another method is the sulfurization of niobium oxide films prepared via pulsed laser deposition .

Industrial Production Methods: In industrial settings, this compound is often produced through high-temperature solid-state reactions. The process typically involves heating niobium metal or niobium pentachloride with sulfur in a controlled atmosphere to ensure the formation of the desired compound .

Chemical Reactions Analysis

Types of Reactions: Niobium disulphide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. It is particularly known for its catalytic activity in hydrogen evolution reactions.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized to form niobium oxides. This reaction typically occurs at elevated temperatures in the presence of oxygen.

Reduction: Reduction of this compound can be achieved using hydrogen gas at high temperatures.

Substitution: Substitution reactions involve replacing sulfur atoms with other chalcogens like selenium or tellurium under specific conditions.

Major Products:

Oxidation: Niobium oxides (e.g., Nb₂O₅)

Reduction: Metallic niobium

Substitution: Niobium selenide or niobium telluride

Scientific Research Applications

Niobium disulphide has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in hydrogen evolution reactions, offering a cost-effective alternative to platinum-based catalysts.

Biology: Research is ongoing to explore its potential in biological applications, particularly in biosensing and bioimaging.

Medicine: Its unique properties are being investigated for potential use in drug delivery systems and medical imaging.

Industry: this compound is used in the production of lubricants, coatings, and as a component in electronic devices due to its excellent electrical conductivity and catalytic properties.

Mechanism of Action

The mechanism by which niobium disulphide exerts its effects, particularly in catalytic applications, involves its ability to facilitate electron transfer processes. In hydrogen evolution reactions, this compound acts as a catalyst by providing active sites for the adsorption and reduction of hydrogen ions to produce molecular hydrogen. The metallic nature of this compound enhances its conductivity, allowing efficient electron transfer to the catalytic sites .

Comparison with Similar Compounds

• Molybdenum disulphide (MoS₂)
• Tungsten disulphide (WS₂)
• Tantalum disulphide (TaS₂)

Comparison: Niobium disulphide is unique among transition metal dichalcogenides due to its combination of metallic conductivity and catalytic activity. While molybdenum disulphide and tungsten disulphide are also used as catalysts, they are typically semiconducting, which can limit their efficiency in certain applications. Tantalum disulphide, on the other hand, shares some similarities with this compound but is less commonly studied .

This compound’s ability to maintain high catalytic activity and conductivity makes it a valuable material for various scientific and industrial applications.